Cas no 947498-88-6 (tert-butyl 4-(1-acetyl-1H-indol-3-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 4-(1-acetyl-1H-indol-3-yl)piperazine-1-carboxylate
• CAS No: 947498-88-6
• MF: C₁₉H₂₅N₃O₃
• MW: 343.42010474205
• CID: 5687483
• PubChem ID: 59259291
• Update Time: 2023-09-25

tert-butyl 4-(1-acetyl-1H-indol-3-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylic acid, 4-(1-acetyl-1H-indol-3-yl)-, 1,1-dimethylethyl ester
• XRVKAIDKBJLIRW-UHFFFAOYSA-N
• tert-butyl 4-(1-acetyl-1H-indol-3-yl)piperazine-1-carboxylate
• SCHEMBL3337511
• DTXSID701160622
• 1,1-Dimethylethyl 4-(1-acetyl-1H-indol-3-yl)-1-piperazinecarboxylate
• 947498-88-6

• Inchi： 1S/C19H25N3O3/c1-14(23)22-13-17(15-7-5-6-8-16(15)22)20-9-11-21(12-10-20)18(24)25-19(2,3)4/h5-8,13H,9-12H2,1-4H3
• InChI Key： XRVKAIDKBJLIRW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C2=CN(C(C)=O)C3C=CC=CC2=3)CC1)=O

Computed Properties

• Exact Mass: 343.18959167g/mol
• Monoisotopic Mass: 343.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.8Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 485.9±35.0 °C(Predicted)
• pka: 5.13±0.70(Predicted)